![molecular formula C5H6FN3 B13491060 6-Fluoro-n-methyl-4-pyrimidinamine](/img/structure/B13491060.png)
6-Fluoro-n-methyl-4-pyrimidinamine
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Overview
Description
Preparation Methods
Synthetic Routes and Reaction Conditions
The synthesis of 6-Fluoro-n-methyl-4-pyrimidinamine typically involves the introduction of a fluorine atom into the pyrimidine ring. One common method is the nucleophilic aromatic substitution reaction, where a fluorine atom replaces a leaving group, such as a halogen, on the pyrimidine ring. This reaction can be facilitated by using a strong base and a fluorinating agent under controlled conditions .
Industrial Production Methods
Industrial production of fluorinated pyrimidines often employs continuous flow reactors to ensure precise control over reaction conditions and to enhance yield and purity. The use of microwave-assisted synthesis is also common, as it can significantly reduce reaction times and improve efficiency .
Chemical Reactions Analysis
Types of Reactions
6-Fluoro-n-methyl-4-pyrimidinamine undergoes various chemical reactions, including:
Oxidation: The compound can be oxidized to form corresponding N-oxides.
Reduction: Reduction reactions can convert it into different amine derivatives.
Substitution: Nucleophilic substitution reactions are common, where the fluorine atom can be replaced by other nucleophiles.
Common Reagents and Conditions
Oxidation: Common oxidizing agents include hydrogen peroxide and peracids.
Reduction: Reducing agents such as lithium aluminum hydride (LiAlH4) or sodium borohydride (NaBH4) are used.
Substitution: Nucleophiles like amines, thiols, and alkoxides are employed under basic conditions.
Major Products Formed
The major products formed from these reactions include various substituted pyrimidines, which can be further functionalized for specific applications .
Scientific Research Applications
6-Fluoro-n-methyl-4-pyrimidinamine has several applications in scientific research:
Chemistry: It is used as a building block for the synthesis of more complex fluorinated compounds.
Mechanism of Action
The mechanism of action of 6-Fluoro-n-methyl-4-pyrimidinamine involves its interaction with specific molecular targets:
Molecular Targets: It primarily targets enzymes involved in DNA synthesis and repair, such as thymidylate synthase and DNA topoisomerase.
Pathways Involved: The compound inhibits these enzymes, leading to the disruption of DNA replication and cell division, which is particularly useful in cancer treatment.
Comparison with Similar Compounds
Similar Compounds
6-Fluoropyrimidin-4-amine: Similar in structure but lacks the N-methyl group.
4-Chloro-6-(methylamino)pyrimidine: Contains a chlorine atom instead of fluorine.
Uniqueness
6-Fluoro-n-methyl-4-pyrimidinamine is unique due to the presence of both a fluorine atom and an N-methyl group, which enhances its chemical stability and biological activity compared to its analogs .
Properties
IUPAC Name |
6-fluoro-N-methylpyrimidin-4-amine |
Source
|
---|---|---|
Details | Computed by LexiChem 2.6.6 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C5H6FN3/c1-7-5-2-4(6)8-3-9-5/h2-3H,1H3,(H,7,8,9) |
Source
|
Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
OGIDDUSIUCSNAK-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CNC1=CC(=NC=N1)F |
Source
|
Details | Computed by OEChem 2.1.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C5H6FN3 |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
127.12 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
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